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Compound of Interest

Compound Name: Pentadecyl carbonochloridate
CAS No.: 81705-90-0
Cat. No.: B1357741

Get Quote

CAS Registry Number: 81705-90-0[1][2][3][41[5][6]

\

Chemical Identity & Core Properties

Pentadecyl carbonochloridate (also known as pentadecyl chloroformate) is the chloroformic
acid ester of 1-pentadecanol. It serves as a critical electrophilic acylating agent, particularly
valuable in lipidomics as a precursor for odd-chain lipid standards and in the derivatization of

nucleophiles for structural analysis.

Physicochemical Data Profile
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Property Specification
CAS Number 81705-90-0
IUPAC Name Pentadecyl carbonochloridate

Pentadecyl chloroformate; Carbonochloridic
Synonyms acid, pentadecyl ester; Chloroformic acid

pentadecyl ester

Molecular Formula

Molecular Weight 290.87 g/mol

) Colorless to pale yellow liquid (at RT) or low-
Physical State . .
melting solid

Soluble in DCM, Chloroform, THF, Toluene;

Solubility ]
Decomposes in water
Moisture sensitive; Hydrolyzes to 1-
pentadecanol,
Stability
, and

Synthesis & Production Logic

While lower homologues (methyl/ethyl chloroformate) are commodities, pentadecyl
carbonochloridate is typically synthesized on-demand or in smaller batches due to the
specific utility of the C15 odd-chain tail.

The Triphosgene Protocol (Lab-Scale)

For safety and stoichiometric control in a research setting, Triphosgene (bis(trichloromethyl)
carbonate) is preferred over gaseous phosgene. This solid reagent acts as a "phosgene source
on demand," releasing 3 equivalents of phosgene in situ.

Reaction Mechanism: The hydroxyl group of 1-pentadecanol performs a nucleophilic attack on
the carbonyl carbon of the phosgene (generated in situ), followed by the elimination of chloride.
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Step-by-Step Methodology

Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar,
addition funnel, and an inert gas inlet (

or
). Connect the outlet to a caustic scrubber (
solution) to trap escaping acid gases.

Reagent Dissolution: Dissolve 1-pentadecanol (1.0 eq) in anhydrous Dichloromethane
(DCM) or Tetrahydrofuran (THF).

Base Addition: Add Pyridine (1.1 eq) or Triethylamine to the alcohol solution.
o Insight: The organic base acts as an acid scavenger (

sponge). Pyridine is often preferred to prevent acid-catalyzed side reactions, though the
pyridinium salt must be removed later.

Phosgenation: Cool the mixture to 0°C. Dissolve Triphosgene (0.34 eq) in a minimal amount
of DCM and add it dropwise via the addition funnel over 30—60 minutes.

o Critical Control: Maintain temperature <5°C to prevent the formation of the symmetric
carbonate (dipentadecyl carbonate), a common byproduct if the alcohol is in excess
relative to the active phosgene species.

Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours. Monitor via
TLC or IR (appearance of carbonyl stretch ~1775-1785

)

Work-up: Filter off the precipitated amine-hydrochloride salts under inert atmosphere if
possible. Concentrate the filtrate under reduced pressure.

o Note: Do not perform an aqueous wash unless absolutely necessary and done rapidly with
cold water, as the chloroformate is hydrolytically unstable.
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Synthesis Pathway Diagram

Nucleophilic Attack Pentadecyl Chloroformate
& Elimination (CAS 81705-90-0)

1-Pentadecanol
(C15H310H)

+ Pyridine (Base)

Intermediate

In situ Phosgene Gen. Complex

Byproducts:
HCI (Trapped by Base)
Cco2

Triphosgene
(Solid Phosgene Source)

Click to download full resolution via product page

Caption: Synthesis of Pentadecyl Chloroformate via Triphosgene-mediated phosgenation of 1-
Pentadecanol.

Applications & Reactivity Profile
A. Lipidomics Internal Standard Synthesis

The C15 chain is "odd,"” meaning it is rare in biological systems (which predominantly produce
even-chain fatty acids like C16 and C18).

o Protocol Utility: Researchers react CAS 81705-90-0 with labeled amines or glycerol
backbones to create C15-tagged lipid standards. These serve as ideal internal standards for
Mass Spectrometry (LC-MS/MS) because they behave chemically like natural lipids but are
mass-resolved from endogenous signals.

B. Carbamate Linker Construction

Reacts with primary or secondary amines to form O-pentadecyl carbamates.
¢ Mechanism: Addition-Elimination.

o Use Case: Increasing the lipophilicity of a polar drug molecule to enhance membrane
permeability. The C15 chain acts as a "grease" anchor, facilitating transport across the lipid
bilayer.

C. Analytical Derivatization
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Used to derivatize sterols or phenols in complex matrices. The introduction of the heavy C15
tail shifts the retention time in HPLC and increases the ionization efficiency in certain MS
modes.

Safety, Handling & Storage (E-E-A-T)
Hazard Classification: Corrosive (Skin Corr. 1B), Acute Toxicity (Inhalation).

e Moisture Intolerance: The chlorine atom is highly labile. Exposure to atmospheric moisture
releases HCI gas (corrosive) and

(pressure buildup).

o Storage Protocol: Store under Nitrogen or Argon at -20°C. Seal caps with Parafilm.

o Indicator of Degradation: If the liquid turns cloudy or emits visible fumes upon opening,
significant hydrolysis has occurred.

o Lachrymator: Like benzyl chloroformate, this compound can irritate mucous membranes.
Always handle in a functioning fume hood.

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. 81705-90-0|Carbonochloridic Acid Pentadecyl Ester|Carbonochloridic Acid Pentadecyl
Ester|-SofEARHY /28] [39.100.107.131]

e To cite this document: BenchChem. [Technical Guide: Pentadecyl Carbonochloridate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357741/docs#technical-guide-pentadecyl-
carbonochloridate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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